Cas no 79484-63-2 (Boron,[N-[[bis(2-hydroxyethyl)amino]methyl]-2-hydroxybenzamidato(2-)](3-methylphenyl)-,(T-4)- (9CI))

• Product Name: Boron,[N-[[bis(2-hydroxyethyl)amino]methyl]-2-hydroxybenzamidato(2-)](3-methylphenyl)-,(T-4)- (9CI)
• CAS No: 79484-63-2
• MF: C₁₉H₂₃BN₂O₄
• MW: 354.207925081253
• CID: 579518
• PubChem ID: 433722
• Update Time: 2025-04-19

Boron,[N-[[bis(2-hydroxyethyl)amino]methyl]-2-hydroxybenzamidato(2-)](3-methylphenyl)-,(T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boron,[N-[[bis(2-hydroxyethyl)amino]methyl]-2-hydroxybenzamidato(2-)](3-methylphenyl)-,(T-4)- (9CI)
• NSC-337272
• 79484-63-2
• 2-hydroxy-N-[[5-(3-methylphenyl)-4,6-dioxa-1-azonia-5-boranuidabicyclo[3.3.0]octan-1-yl]methyl]benzamide
• NSC337272
• DTXSID80330938

• Inchi： 1S/C19H23BN2O4/c1-15-5-4-6-16(13-15)20-22(9-11-25-20,10-12-26-20)14-21-19(24)17-7-2-3-8-18(17)23/h2-8,13,23H,9-12,14H2,1H3,(H,21,24)
• InChI Key： OJOGVHQHBXYTJJ-UHFFFAOYSA-N
• SMILES： O1[B-]2(C3C=CC=C(C)C=3)[N+](CNC(C3C=CC=CC=3O)=O)(CCO2)CC1

Computed Properties

• Exact Mass: 354.1750874g/mol
• Monoisotopic Mass: 354.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų